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Compound of Interest

Compound Name: Pratensein

Cat. No. B192153

Pratensein, an O-methylated isoflavone primarily found in red clover (Trifolium pratense), has
garnered significant scientific interest for its potential therapeutic properties.[1][2] This technical
guide provides a comprehensive overview of pratensein's chemical structure, physicochemical
and biological properties, and relevant experimental methodologies for researchers, scientists,
and drug development professionals.

Chemical Structure and Identification

Pratensein is classified as a 3'-hydroxy,4'-methoxyisoflavonoid, a class of isoflavonoids
characterized by a methoxy group at the C4' position and a hydroxyl group at the C3' position
of the isoflavonoid backbone.
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Identifier Value Source
5,7-dihydroxy-3-(3-hydroxy-4-

'UPAC Name methox);phezyl)c(hroﬁlen-ione 123114

CAS Number 2284-31-3 [11[4]

Molecular Formula C16H1206 [11[31[4]

Molecular Weight 300.26 g/mol [1][3][4]

Canonical SMILES

COC1=C(C=C(C=C1)C2=COC
3=CC(=CC(=C3C2=0)0)0)O

[3]

InChl

InChl=1S/C16H1206/c1-21-
13-3-2-8(4-11(13)18)10-7-22-
14-6-9(17)5-
12(19)15(14)16(10)20/h2-7,17-
19H,1H3

[1]3]

InChlKey

FPIOBTBNRZPWJW-
UHFFFAOYSA-N

[1]3]

Synonyms

3',5,7-Trihydroxy-4'-
methoxyisoflavone, 3'-
Hydroxybiochanin A, 4'-O-
Methylorobol

[1]

Physicochemical Properties

Pratensein is a solid, yellowish compound.[1] Its solubility is limited in water but higher in

organic solvents.[1]
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Property Value Source
Melting Point 272-273 °C [4]

pKa (Strongest Acidic) 6.61

pKa (Strongest Basic) -4.8

Polar Surface Area 96.22 A2

Rotatable Bond Count 2

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor
Count

Biological and Pharmacological Properties

Pratensein exhibits a range of biological activities that are of interest for drug development.
These properties are largely attributed to its polyphenolic structure, which allows it to scavenge
free radicals and modulate various biological pathways.[1]
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Activity Description Source
Pratensein demonstrates
potent antioxidant effects by
neutralizing free radicals such

T as DPPH, hydroxyl, superoxide

anion, and nitric oxide radicals.
[51[6][7] This activity is central
to its other therapeutic

potentials.

Anti-inflammatory

The compound has shown
anti-inflammatory properties,
which are beneficial in
conditions where inflammation

is a key factor.[1][8]

Anticancer

Research suggests that
pratensein possesses
anticancer activities.[1]
Extracts of Trifolium pratense,
containing pratensein, have
shown potential in modulating
cellular proliferation and
oxidative stress in breast

cancer models.[9][10]

Cardioprotective

It may contribute to the

prevention of atherosclerosis.

[2]

Phytoestrogenic

As a phytoestrogen,
pratensein can bind to
estrogen receptors, potentially
alleviating menopausal
symptoms like hot flashes.[8]
[11]

Plant Defense

In plants, pratensein may play
a role in defense mechanisms
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against pathogens and

herbivores.[1]

Signaling Pathways

The biological effects of isoflavones like pratensein are mediated through their interaction with
various cellular signaling pathways. While specific pathways for pratensein are still under
detailed investigation, the general mechanisms for isoflavones involve the modulation of

pathways related to inflammation, cell proliferation, and apoptosis.

Biological Outcomes
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Caption: General signaling pathways modulated by isoflavones like pratensein.

Experimental Protocols
Extraction of Pratensein from Trifolium pratense

While specific, detailed protocols for the extraction of pure pratensein are proprietary or vary

between laboratories, a general workflow can be described.
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Caption: General workflow for the extraction and isolation of pratensein.

Antioxidant Activity Assays
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The antioxidant capacity of pratensein is a key biological property and can be assessed using
various in vitro assays.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

e Principle: This assay measures the ability of an antioxidant to donate an electron and
scavenge the stable DPPH free radical. The reduction of DPPH is monitored by the decrease
in its absorbance at a characteristic wavelength.

o Methodology:
o Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol).
o Prepare various concentrations of pratensein.
o Mix the pratensein solutions with the DPPH solution.
o Incubate the mixture in the dark at room temperature.
o Measure the absorbance at approximately 517 nm using a spectrophotometer.
o Use a known antioxidant, such as ascorbic acid or BHT, as a positive control.

o Calculate the percentage of scavenging activity and determine the ICso value (the
concentration of the sample required to scavenge 50% of the DPPH radicals).[5][12]

2. Superoxide Anion Radical Scavenging Assay

e Principle: This assay is based on the reduction of nitroblue tetrazolium (NBT) by superoxide
radicals generated by a riboflavin-light-NBT system. The scavenging of superoxide radicals
by the antioxidant is measured as a decrease in the formation of the formazan product.

o Methodology:

o Prepare a reaction mixture containing phosphate buffer, riboflavin, phenazine
methosulphate (PMS), and NBT.

o Add various concentrations of pratensein to the reaction mixture.
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[e]

Initiate the reaction by illuminating the mixture with a fluorescent lamp.

o

After a specific incubation period (e.g., 20 minutes), measure the absorbance at 560 nm.

[¢]

Use a standard antioxidant like ascorbic acid for comparison.

[¢]

Calculate the percentage of superoxide radical scavenging.[13]

3. Lipid Peroxidation Assay

e Principle: This assay determines the ability of an antioxidant to inhibit the peroxidation of
lipids, often measured by the formation of malondialdehyde (MDA), a secondary product of
lipid peroxidation.

o Methodology:

o Prepare a lipid-rich substrate, such as liposomes.

o Induce lipid peroxidation using a pro-oxidant system (e.g., Fe2*/ascorbate).

o Add different concentrations of pratensein to the system.

o After incubation, measure the amount of MDA formed, typically using the thiobarbituric
acid reactive substances (TBARS) method.

o Compare the inhibition of lipid peroxidation with that of standard antioxidants like BHT and
BHA.[5]

This guide provides a foundational understanding of pratensein for research and development
purposes. Further investigation into its specific molecular targets and mechanisms of action will
be crucial for fully elucidating its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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